Cas no 36748-74-0 (Ethyl 6-methoxybenzofuran-3-carboxylate)
36748-74-0 structure
Product Name:Ethyl 6-methoxybenzofuran-3-carboxylate
CAS No:36748-74-0
MF:C12H12O4
MW:220.221283912659
CID:2126325
Update Time:2023-08-04
Ethyl 6-methoxybenzofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-methoxybenzofuran-3-carboxylate
- ethyl 6-methoxy-1-benzofuran-3-carboxylate
- ethyl 6-methoxybenzo[b]furan-3-carboxylate
- CSLCYFFJPLEVAX-UHFFFAOYSA-N
- 6-Methoxy-benzofuran-3-carboxylic acid ethyl ester
- 3-Benzofurancarboxylic acid, 6-methoxy-, ethyl ester
- Ethyl 6-methoxybenzofuran-3-carboxylate
-
- Inchi: 1S/C12H12O4/c1-3-15-12(13)10-7-16-11-6-8(14-2)4-5-9(10)11/h4-7H,3H2,1-2H3
- InChI Key: CSLCYFFJPLEVAX-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OCC)C2C=CC(=CC1=2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- Topological Polar Surface Area: 48.7
Ethyl 6-methoxybenzofuran-3-carboxylate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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